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Deltasol Sensor Fault Troubleshooting Center
This technical support center provides troubleshooting guidance for sensor fault messages on

Deltasol solar controllers. The information is tailored for researchers, scientists, and drug

development professionals who may be utilizing these controllers in their experimental setups.

Frequently Asked Questions (FAQs)
Q1: What does a sensor fault message on my Deltasol controller indicate?

A sensor fault message indicates that the controller is not receiving a valid signal from one or

more of its temperature sensors. This could be due to a problem with the sensor itself, the

connecting cable, or the terminals on the controller.[1][2][3][4][5] The controller will typically

display an error code or a flashing symbol to identify the faulty sensor.[1][2][3][6][7][8]

Q2: How can I identify which sensor is faulty?

The Deltasol controller will indicate the faulty sensor on its display. This is often done through

a flashing sensor symbol or by displaying an error code instead of a temperature reading when

viewing the specific sensor channel.[1][2][3][6][7][8] Refer to your controller's manual for the

specific method of identifying the problematic sensor.

Q3: What are the common error codes associated with sensor faults?

The most common error codes for sensor faults on Deltasol controllers are:
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-88.8 or a similar message indicating a line break. This means the controller is not detecting

any connection to the sensor.[1][2][3][4][9][10]

888.8 or a similar message indicating a short circuit. This suggests that the sensor's internal

wiring or the connecting cable is shorted.[1][2][3][4][9][10]

Q4: Can I test the sensor myself to confirm if it's faulty?

Yes, you can test the Pt1000 temperature sensor using a multimeter with an ohmmeter

function. This involves disconnecting the sensor from the controller and measuring its electrical

resistance. The measured resistance should correspond to the ambient temperature.[1][3][4][5]

[6][9]

Troubleshooting Guides
Initial Checks
Before proceeding with more detailed troubleshooting, perform these initial checks:

Visual Inspection: Carefully inspect the sensor cable for any visible signs of damage, such as

cuts, abrasions, or kinks.

Secure Connections: Ensure that the sensor cable is securely connected to the correct

terminals on the Deltasol controller. Check for any loose wires.

Experimental Protocol: Testing a Pt1000 Sensor
This protocol outlines the steps to test a Pt1000 temperature sensor for functionality.

Objective: To determine if a Pt1000 sensor is providing the correct resistance reading

corresponding to the ambient temperature.

Materials:

Multimeter with an ohmmeter function

Thermometer to measure the ambient temperature

Screwdriver to disconnect the sensor from the controller
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Procedure:

Power Down: Disconnect the Deltasol controller from the power supply to ensure safety.

Disconnect Sensor: Carefully disconnect the two wires of the suspect sensor from the

terminals on the controller.

Set Multimeter: Set your multimeter to the resistance measurement mode (Ω). Select a

range appropriate for measuring resistances around 1000 Ω.

Measure Resistance: Connect the multimeter probes to the two disconnected sensor wires.

The polarity of the connection does not matter.

Record Measurement: Record the resistance value displayed on the multimeter.

Measure Ambient Temperature: Use a thermometer to measure the current ambient

temperature where the sensor is located.

Compare with Table: Compare the measured resistance with the expected resistance for the

measured ambient temperature using the Pt1000 Resistance Table below.

Data Interpretation:

Matching Values: If the measured resistance is close to the value in the table for the

corresponding temperature, the sensor is likely functioning correctly. The issue may lie with

the cabling or the controller.

"OL" or Infinite Resistance: If the multimeter displays "OL" (Over Limit) or a very high

resistance, this indicates a line break in the sensor or its cable.[1][2][3][4][9]

Very Low Resistance (near 0 Ω): A very low resistance reading indicates a short circuit within

the sensor or its cable.[1][2][3][4][9]

Data Presentation: Pt1000 Resistance Table
The following table provides the expected resistance values for a Pt1000 sensor at various

temperatures. This data is crucial for verifying sensor functionality.[11][12]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1594966?utm_src=pdf-body
http://www.evergreenenergy.ie/cgi-sys/suspendedpage.cgi
https://www.manualslib.com/manual/1368889/Resol-Deltasol-Bs-1.html?page=17
https://www.resol.de/Produktdokumente/48004570_DeltaSol_BS1_12V.monen.pdf
https://mhgheating.co.uk/wp-content/uploads/2012/04/MHG-Solar-Controller-DeltaSol-BS-Plus1.pdf
https://www.oventrop.com/en-GB/file/d/3ac638fe-55e1-4665-802d-a33a68271d0d/169806581
http://www.evergreenenergy.ie/cgi-sys/suspendedpage.cgi
https://www.manualslib.com/manual/1368889/Resol-Deltasol-Bs-1.html?page=17
https://www.resol.de/Produktdokumente/48004570_DeltaSol_BS1_12V.monen.pdf
https://mhgheating.co.uk/wp-content/uploads/2012/04/MHG-Solar-Controller-DeltaSol-BS-Plus1.pdf
https://www.oventrop.com/en-GB/file/d/3ac638fe-55e1-4665-802d-a33a68271d0d/169806581
https://www.cairox.be/EN/download/493270973edaee2a603275/EN-J11.110.1L-TG-R4-PT1000-Other-Resistance-table.pdf
https://www.sterlingsensors.co.uk/pt1000-resistance-table
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Resistance (Ω)

-10 960.9

0 1000.0

10 1039.0

20 1077.9

25 1097.3

30 1116.7

40 1155.4

50 1194.0

60 1232.4

70 1270.7

80 1308.9

90 1347.0

100 1385.0

Mandatory Visualizations
Logical Troubleshooting Workflow
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Caption: Troubleshooting workflow for Deltasol sensor faults.
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Caption: Simplified signaling pathway from sensor to controller display.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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